Cas no 769876-12-2 (1,3-Benzenediol,5-amino-4,6-dimethoxy-(9CI))
769876-12-2 structure
Product Name:1,3-Benzenediol,5-amino-4,6-dimethoxy-(9CI)
CAS No:769876-12-2
MF:C8H11NO4
MW:185.177242517471
CID:551224
Update Time:2023-03-29
1,3-Benzenediol,5-amino-4,6-dimethoxy-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediol,5-amino-4,6-dimethoxy-
- 1,3-Benzenediol,5-amino-4,6-dimethoxy-(9CI)
- 1,3-Benzenediol, 5-amino-4,6-dimethoxy-
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- Inchi: 1S/C8H11NO4/c1-12-7-4(10)3-5(11)8(13-2)6(7)9/h3,10-11H,9H2,1-2H3
- InChI Key: JYCJWZNVXSQIQV-UHFFFAOYSA-N
- SMILES: C1(O)=C(OC)C(N)=C(OC)C(O)=C1
Computed Properties
- Exact Mass: 185.069
- Monoisotopic Mass: 185.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.9A^2
1,3-Benzenediol,5-amino-4,6-dimethoxy-(9CI) Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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